Cas no 35206-51-0 (2-Butenoic acid,1,3-dimethylbutyl ester)

2-Butenoic acid,1,3-dimethylbutyl ester structure
35206-51-0 structure
Product Name:2-Butenoic acid,1,3-dimethylbutyl ester
CAS No:35206-51-0
MF:C10H18O2
MW:170.248723506927
CID:309537
PubChem ID:6440993
Update Time:2025-04-19

2-Butenoic acid,1,3-dimethylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,1,3-dimethylbutyl ester
    • 4-methylpentan-2-yl (E)-but-2-enoate
    • DAMASCIA
    • 1,3-Dimethylbutyl 2-butenoate
    • EINECS 252-438-9
    • Methylisobutylcarbinyl crotonate
    • Frutinat
    • 2245852-26-8
    • DTXSID301243214
    • SCHEMBL273806
    • 2-Butenoic acid, 1,3-dimethylbutyl ester, (2E)-
    • 2-Butenoic acid, 1,3-dimethylbutyl ester
    • SCHEMBL273808
    • 35206-51-0
    • NS00012274
    • Frutinate
    • Inchi: 1S/C10H18O2/c1-5-6-10(11)12-9(4)7-8(2)3/h5-6,8-9H,7H2,1-4H3/b6-5+
    • InChI Key: VCLJLOIXTASTGU-AATRIKPKSA-N
    • SMILES: O(C(/C=C/C)=O)C(C)CC(C)C

Computed Properties

  • Exact Mass: 170.13100
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.54030
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